Cas no 1334830-60-2 ((2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine)

(2S)-1-(3,5-Difluoro-2-methoxyphenyl)propan-2-amine is a chiral amine derivative featuring a difluorinated methoxyphenyl scaffold. Its stereospecific (S)-configuration enhances selectivity in pharmaceutical and agrochemical applications, where precise molecular interactions are critical. The 3,5-difluoro substitution improves metabolic stability and lipophilicity, while the methoxy group offers tunable electronic properties for binding affinity optimization. This compound serves as a versatile intermediate in asymmetric synthesis, particularly for bioactive molecules targeting CNS disorders or enzyme modulation. Its well-defined structure facilitates reproducible results in research and development, making it valuable for medicinal chemistry and process optimization. High purity grades are available to meet stringent regulatory requirements for preclinical studies.
(2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine structure
1334830-60-2 structure
Product Name:(2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine
CAS No:1334830-60-2
MF:C10H13F2NO
MW:201.213129758835
CID:6377494
PubChem ID:165853490
Update Time:2025-06-25

(2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine
    • 1334830-60-2
    • EN300-1800792
    • Inchi: 1S/C10H13F2NO/c1-6(13)3-7-4-8(11)5-9(12)10(7)14-2/h4-6H,3,13H2,1-2H3/t6-/m0/s1
    • InChI Key: ZEUSTFFNGWXRQU-LURJTMIESA-N
    • SMILES: FC1=CC(=CC(=C1OC)C[C@H](C)N)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.2Ų

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(2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine Related Literature

Additional information on (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine

Recent Advances in the Study of (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine (CAS: 1334830-60-2)

The compound (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine (CAS: 1334830-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine exhibits selective binding affinity for certain serotonin and dopamine receptors. This selectivity suggests potential applications in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

Recent synthetic approaches to (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine have focused on optimizing yield and enantiomeric purity. Advances in asymmetric synthesis and catalytic methods have enabled more efficient production of the compound, which is critical for scaling up preclinical and clinical studies. Researchers have also explored various derivatives and analogs to improve pharmacokinetic properties and reduce potential side effects.

In vitro and in vivo studies have provided valuable insights into the compound's pharmacological profile. For instance, animal models have demonstrated dose-dependent effects on behavior and neurotransmitter levels, supporting its potential as a central nervous system (CNS) active agent. Additionally, toxicological assessments have indicated a favorable safety profile at therapeutic doses, although further studies are needed to fully evaluate long-term effects.

The molecular mechanisms underlying the activity of (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine are also under investigation. Recent findings suggest that the compound may influence intracellular signaling pathways, including those involving cyclic AMP (cAMP) and calcium ion flux. These mechanisms could explain its observed effects on neuronal excitability and synaptic plasticity, which are relevant to its therapeutic potential.

Looking ahead, the development of (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine as a drug candidate will require comprehensive preclinical and clinical evaluation. Current research efforts are focused on identifying optimal formulations, dosing regimens, and potential combination therapies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (2S)-1-(3,5-difluoro-2-methoxyphenyl)propan-2-amine (CAS: 1334830-60-2) represents a promising compound with significant potential in the treatment of CNS disorders. Continued research into its synthesis, pharmacology, and therapeutic applications will be essential to fully realize its clinical benefits. The findings to date underscore the importance of this compound in advancing the field of chemical biology and drug discovery.

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